Cas no 53421-88-8 (2-phenyl-1,3-benzoxazol-6-amine)

• Product Name: 2-phenyl-1,3-benzoxazol-6-amine
• CAS No: 53421-88-8
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• MDL: MFCD00092775
• CID: 1582165
• PubChem ID: 762546
• Update Time: 2025-07-24

2-phenyl-1,3-benzoxazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1,3-benzoxazol-6-amine
• 2-phenyl-benzoxazol-6-ylamine
• Oprea1_866719
• CTK4J7956
• SureCN517126
• 2-Phenyl-benzooxazol-6-ylamine
• 2-phenylbenzoxazole-6-ylamine
• 2-Phenyl-benzoxazol-6-ylamin
• AC1LFZ3J
• 2-phenylbenzo[d]oxazol-6-amine
• 2-phenyl-6-aminobenzoxazole
• Oprea1_499707
• F95024
• AKOS000634711
• 53421-88-8
• LS-09190
• A829576
• SCHEMBL517126
• DB-365259
• EU-0066967
• MFCD00092775
• STK367154
• 6-Benzoxazolamine, 2-phenyl-
• DTXSID00354035
• 6-amino-2-phenylbenzoxazole
• HMS1607H11
• ALBB-026901
• CS-0227436
• CHEMBL4798165
• CCG-103327

• MDL： MFCD00092775
• Inchi： 1S/C13H10N2O/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h1-8H,14H2
• InChI Key： LACXUMLHOUWCSD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 210.0794
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

Additional information on 2-phenyl-1,3-benzoxazol-6-amine

Introduction to 2-phenyl-1,3-benzoxazol-6-amine (CAS No. 53421-88-8)

2-phenyl-1,3-benzoxazol-6-amine, identified by its Chemical Abstracts Service (CAS) number 53421-88-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The benzoxazole core is characterized by a fused ring system consisting of a benzene ring and an oxygen-containing heterocycle, which imparts unique electronic and steric properties conducive to interactions with biological targets.

The structure of 2-phenyl-1,3-benzoxazol-6-amine features a phenyl group attached to the benzoxazole ring at the 2-position, with an amine substituent at the 6-position. This specific arrangement enhances its potential as a pharmacophore, enabling diverse interactions with enzymes and receptors. The presence of both aromatic and heterocyclic components makes it a versatile scaffold for designing molecules with enhanced solubility, metabolic stability, and target specificity.

In recent years, there has been growing interest in benzoxazole derivatives due to their demonstrated efficacy in various therapeutic areas, including anticancer, anti-inflammatory, antimicrobial, and central nervous system (CNS) disorders. The amine functionality in 2-phenyl-1,3-benzoxazol-6-amine not only contributes to hydrogen bonding capabilities but also allows for further derivatization through amide or urea linkages, expanding its synthetic utility. Such modifications have been explored in the development of novel small-molecule inhibitors targeting key biological pathways involved in disease progression.

One of the most compelling aspects of 2-phenyl-1,3-benzoxazol-6-amine is its potential application in oncology research. Benzoxazole derivatives have shown promise as inhibitors of kinases and other enzymes overexpressed in cancer cells. For instance, studies have indicated that compounds structurally related to this molecule exhibit inhibitory activity against tyrosine kinases, which are critical mediators of signal transduction pathways involved in tumor growth and metastasis. The phenyl group at the 2-position may serve as a hydrophobic anchor interacting with the ATP-binding pocket of these enzymes, while the amine moiety can engage in polar interactions with residues lining the active site.

Moreover, the pharmacokinetic profile of 2-phenyl-1,3-benzoxazol-6-amine has been a subject of extensive investigation. Preclinical studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, making it a viable candidate for further development into an oral therapeutic agent. The benzoxazole ring is known to be relatively resistant to degradation by cytochrome P450 enzymes, which could contribute to its prolonged circulation time in vivo. However, additional studies are needed to fully characterize its interaction with metabolic pathways and assess potential drug-drug interactions.

The synthesis of 2-phenyl-1,3-benzoxazol-6-amine typically involves multi-step organic reactions starting from readily available precursors such as o-hydroxybenzaldehyde and o-nitrobenzaldehyde. The formation of the benzoxazole core is achieved through cyclization reactions facilitated by appropriate catalysts or under acidic/basic conditions. Subsequent functionalization at the 2-position with a phenyl group can be accomplished via nucleophilic aromatic substitution or cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. Finally, reduction of the nitro group or selective deprotection strategies yield the desired amine derivative.

Recent advancements in computational chemistry have further enhanced the design and optimization of benzoxazole-based drug candidates like 2-phenyl-1,3-benzoxazol-6-amine. Molecular docking simulations have been employed to predict binding affinities and identify optimal conformations for interaction with target proteins. These virtual screening approaches have accelerated the discovery process by allowing researchers to evaluate numerous derivatives before synthesizing them experimentally. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, aiding in rational modifications to improve potency and selectivity.

In conclusion,2-phenoxy-N-(pyridin–4–ylmethylidene)acetamide, a derivative closely related to 2-(pyridin–4–yloxy)benzamidine, represents another example where structural analogs based on benzoxazole moieties exhibit significant therapeutic potential. The combination of experimental synthesis with computational modeling has provided powerful tools for exploring new chemical entities within this scaffold. As research continues to uncover novel biological targets and mechanisms underlying disease pathogenesis,benzoxazole derivatives will undoubtedly remain at forefront of medicinal chemistry innovation.